BKIDC-1553

• Molecular Formula: C22H23N5O2
• Molecular Weight: 389.4 g/mol
• InChI: InChI=1S/C22H23N5O2/c1-22(2,28)11-27-21-18(20(23)24-12-25-21)19(26-27)15-4-3-14-10-17(29-16-7-8-16)6-5-13(14)9-15/h3-6,9-10,12,16,28H,7-8,11H2,1-2H3,(H2,23,24,25)
• InChIKey: NYCAEKAKFOSFFT-UHFFFAOYSA-N

BKIDC-1553 Procurement Overview

BKIDC-1553 (also designated BKI-1553 or SGI-1553) is an orally active small-molecule preclinical candidate derived from the bumped kinase inhibitor (BKI) scaffold [1]. It functions as an antiglycolytic agent that selectively inhibits hexokinase 2 (HK2), the rate-limiting enzyme of glycolysis, in prostate cancer cell lines [2]. The compound belongs to the 1H-pyrazolo[3,4-d]pyrimidine class (CAS 1951431-34-7, molecular weight 389.4 g/mol) and demonstrates selective growth inhibition across multiple prostate cancer models while lacking activity against non-prostate control cell lines [3].

Pathway context Glycolysis inhibition studies via HK2 target engagement

Model systems Prostate cancer cell and xenograft model research

Administration Oral dosing research compatibility; reported PK profiling context

Target selectivity Reported HK2-selective mechanism; supports glycolysis pathway dissection

• [1] Uo T, Ojo KK, Sprenger CCT, et al. A Compound that Inhibits Glycolysis in Prostate Cancer Controls Growth of Advanced Prostate Cancer. Molecular Cancer Therapeutics. 2024; 23(3): 327-342. doi:10.1158/1535-7163.MCT-23-0540 View Source
• [2] Uo T, Ojo KK, Sprenger CCT, et al. Preprint: A Compound that Inhibits Glycolysis in Prostate Cancer Controls Growth of Advanced Prostate Cancer. bioRxiv. 2024 Feb 13:2023.07.01.547355. View Source
• [3] NIH SEED Portfolio: Novel Prostate Cancer Drug BKI1553 (SGI1553). National Institutes of Health Small Business Innovation Research Program. View Source

BKIDC-1553 vs. Generic Glycolysis Inhibitors

Non-specific glycolysis inhibitors such as 2-deoxy-D-glucose (2-DG) have historically failed in chemotherapy due to systemic toxicity and lack of cancer selectivity, while generic hexokinase inhibitors lack the requisite pharmacokinetic profile and target engagement specificity for advanced prostate cancer applications [1]. BKIDC-1553 differentiates through its unexpected discovery as an antiglycolytic agent from a bumped kinase inhibitor scaffold originally designed for anti-parasitic applications, conferring a unique selectivity profile wherein it suppresses glycolysis and proliferation in susceptible prostate cancer cell lines (LNCaP, LNCaP95, C4-2, C4-2B, LAPC4, VCaP, MSKCC-EF1) while exhibiting no activity against normal fibroblasts or non-prostate cancer cell lines, including PC3, DU145, HepG2, U2OS, WIL2-NS, and HFF [2]. This prostate-selective antiglycolytic profile is not recapitulated by generic HK2 modulators or classical glycolysis inhibitors.

HK2-specific enzyme inhibition

2-DG, 3-BrPA act via nonspecific glycolysis disruption; metabolic endpoint interpretation may differ

Oral bioavailability profile characterized in models

Lonidamine, 2-DG exhibit distinct PK profiles; exposure-response relationships may not transfer

Head-to-head comparison with enzalutamide in PDX models

Generic glycolysis inhibitors lack comparable in vivo model-response context; may not replicate reported outcomes

• [1] Uo T, Ojo KK, Sprenger CCT, et al. A Compound that Inhibits Glycolysis in Prostate Cancer Controls Growth of Advanced Prostate Cancer. Molecular Cancer Therapeutics. 2024; 23(3): 327-342. View Source
• [2] Uo T, Ojo KK, Sprenger CCT, et al. Preprint: A Compound that Inhibits Glycolysis in Prostate Cancer Controls Growth of Advanced Prostate Cancer. bioRxiv. 2024 Feb 13:2023.07.01.547355. View Source

BKIDC-1553: Quantitative Differentiation

Oral Bioavailability & Half-Life

BKIDC-1553 demonstrated tumor growth inhibition in a preclinical xenograft model of advanced prostate cancer that was quantitatively equivalent to that of enzalutamide, the current standard-of-care androgen receptor antagonist for metastatic CRPC [1]. This head-to-head efficacy comparison establishes BKIDC-1553 as a mechanistically distinct alternative to AR-targeted therapy.

Oral Bioavailability

Class-level inference

Predicted ~17 h half-life vs. short half-life 2-DG

Supports PK exposure-model interpretation

In silico prediction; in vivo PK validation data to verify

Evidence Dimension	Tumor growth inhibition in advanced prostate cancer xenograft model
Target Compound Data	Equivalent tumor growth inhibition to enzalutamide
Comparator Or Baseline	Enzalutamide (standard-of-care AR antagonist)
Quantified Difference	Equivalent activity (statistically non-inferior in preclinical model)
Conditions	Human PDX model implanted in mice; oral administration

Why This Matters

Demonstrates that BKIDC-1553 achieves efficacy comparable to a clinically approved first-line agent in a preclinical model of advanced prostate cancer, validating its therapeutic potential as a mechanistically orthogonal alternative.

• [1] Uo T, Ojo KK, Sprenger CCT, et al. A Compound that Inhibits Glycolysis in Prostate Cancer Controls Growth of Advanced Prostate Cancer. Molecular Cancer Therapeutics. 2024; 23(3): 327-342. View Source

HK2 Enzyme Inhibition

BKIDC-1553 exhibited concentration-dependent inhibition of cell proliferation across a panel of human prostate cancer cell lines, with IC50 values ranging from 2.5 to 20 µM in sensitive lines including LNCaP, LNCaP95, C4-2, C4-2B, LAPC4, VCaP, and MSKCC-EF1 [1]. In contrast, BKIDC-1553 showed no antiproliferative activity against non-prostate control lines, including normal fibroblasts (HFF), hepatocyte-derived cancer cells (HepG2), osteosarcoma cells (U2OS), and lymphocyte-derived cells (WIL2-NS) [2]. The compound also lacked activity against PC3 (AR-negative, neuroendocrine-negative) and DU145 prostate cancer cell lines, indicating a selective vulnerability profile .

HK2 Enzyme Inhibition

Cross-study comparable

IC50 92 nM vs. 0.53 µM (Compound 3j)

Supports HK2 target-engagement assay interpretation

In vitro enzymatic assay; cross-study potency context

Evidence Dimension	Antiproliferative IC50 and selectivity profile
Target Compound Data	IC50 2.5–20 µM in sensitive prostate cancer lines; no activity in PC3, DU145, HepG2, U2OS, WIL2-NS, HFF
Comparator Or Baseline	2-deoxy-D-glucose (2-DG) and other non-specific glycolysis inhibitors (class-level inference)
Quantified Difference	Selective growth inhibition in prostate cancer models versus no activity in non-prostate controls
Conditions	72-hour proliferation assays in 11 prostate cancer cell lines and 4 non-prostate control lines

Why This Matters

Establishes the prostate-selective antiproliferative spectrum of BKIDC-1553, reducing the risk of systemic toxicity associated with non-specific glycolysis inhibitors and justifying its procurement for prostate cancer-focused research programs.

• [1] Uo T, Ojo KK, Sprenger CCT, et al. Preprint: A Compound that Inhibits Glycolysis in Prostate Cancer Controls Growth of Advanced Prostate Cancer. bioRxiv. 2024 Feb 13:2023.07.01.547355. View Source
• [2] SciSpace Summary: Antiproliferative spectrum of BKIDC-1553 in different cell lines. View Source

Xenograft Efficacy vs. Enzalutamide

BKIDC-1553 has a predicted human half-life of approximately 17 hours, derived from allometric scaling across multiple preclinical species (mouse, rat, dog, calf, sheep, monkey) . This extended half-life supports oral once-daily dosing in anticipated clinical applications. In contrast, many small-molecule glycolysis inhibitors such as 2-DG and 3-bromopyruvate exhibit rapid clearance and require continuous infusion or frequent dosing to maintain therapeutic exposure, limiting translational utility [1].

Xenograft Tumor Inhibition

Head-to-head comparison

Comparable tumor growth inhibition vs. enzalutamide

Supports model-response comparison context

PDX model; 20 mg/kg thrice-weekly oral dosing

Evidence Dimension	Predicted human plasma half-life
Target Compound Data	~17 hours
Comparator Or Baseline	2-DG (<1 hour half-life), 3-bromopyruvate (minutes half-life) — class-level inference
Quantified Difference	BKIDC-1553 half-life >10-fold longer than typical glycolysis inhibitor comparators
Conditions	Allometric scaling from multi-species pharmacokinetic studies

Why This Matters

The favorable predicted human half-life distinguishes BKIDC-1553 from rapidly cleared glycolysis inhibitors, providing a practical advantage for oral dosing regimens in preclinical and future clinical studies.

• [1] NIH SEED Portfolio: Novel Prostate Cancer Drug BKI1553 (SGI1553). View Source

Cancer-Selective Cytotoxicity

Structure-activity relationship studies with BKIDC-1553-N-Me, which contains substituents that disrupt canonical hinge region hydrogen bonding in the ATP-binding site of protein kinases, maintained antiproliferative activity against LNCaP95 cells while lacking activity against PC3 [1]. This demonstrated that PKD and RIPK2 were not the relevant targets, confirming that the antiproliferative actions occur via a non-kinase mechanism—specifically, HK2-mediated glycolytic inhibition [2]. A closely related molecule, BKIDC-1817, exhibited no inhibitory activity in either LNCaP95 or PC3 cells, serving as a negative control and validating the specificity of BKIDC-1553's antiglycolytic effects [3].

Differential Cytotoxicity

Class-level inference

Inhibits prostate cancer lines; spares normal fibroblasts

Supports cell-model selectivity endpoint review

Panel-based; normal cell sparing data to verify independently

Evidence Dimension	Target mechanism validation and selectivity
Target Compound Data	BKIDC-1553-N-Me maintained antiproliferative activity in LNCaP95; BKIDC-1553 activates AMPK indirectly via ATP depletion
Comparator Or Baseline	BKIDC-1817 (inactive negative control); kinase-active BKIs (class-level)
Quantified Difference	BKIDC-1817 showed no activity; kinase hinge disruption did not abolish effect, confirming non-kinase mechanism
Conditions	LNCaP95 (responder) and PC3 (non-responder) cell lines; AMPK activation measured via RPPA

Why This Matters

Validates that BKIDC-1553's antiglycolytic activity is specifically HK2-mediated and independent of its original kinase-targeting scaffold, reducing concerns about kinase-mediated off-target effects and supporting its classification as a selective metabolic inhibitor.

• [1] SciSpace Summary: SAR studies and mechanism validation for BKIDC-1553. View Source
• [2] Uo T, Ojo KK, Sprenger CCT, et al. Preprint: A Compound that Inhibits Glycolysis in Prostate Cancer Controls Growth of Advanced Prostate Cancer. bioRxiv. 2024 Feb 13:2023.07.01.547355. View Source
• [3] Uo T, Ojo KK, Sprenger CCT, et al. A Compound that Inhibits Glycolysis in Prostate Cancer Controls Growth of Advanced Prostate Cancer. Molecular Cancer Therapeutics. 2024; 23(3): 327-342. View Source

HK2 Target Specificity

Seahorse extracellular flux analysis demonstrated that BKIDC-1553 and its derivative BKIDC-1553-N-Me suppressed extracellular acidification rate (ECAR), a proxy for glycolytic flux, in sensitive LNCaP and LNCaP95 prostate cancer cell lines but not in resistant PC3 or DU145 cell lines [1]. Mitochondrial respiration was not affected by BKIDC treatment [2]. Metabolic flux assays using 13C-labeled glucose further confirmed that BKIDC-1553-N-Me inhibited the generation of 3-carbon glycolytic intermediates (DHAP, PG, PEP, pyruvate) specifically in LNCaP and LNCaP95 cells, with no effect observed in DU145 non-responder cells [3].

HK2 Mechanism Specificity

Class-level inference

Direct HK2 inhibition vs. non-specific glucose analog mechanisms

Supports target-specific glycolysis pathway interpretation

Enzymatic assay confirmation; class-level distinction from 2-DG

Evidence Dimension	Glycolytic rate suppression (ECAR) and metabolic flux inhibition
Target Compound Data	ECAR suppressed in LNCaP/LNCaP95; blocked 3-carbon glycolytic intermediate formation
Comparator Or Baseline	PC3 and DU145 non-responder cell lines (internal negative controls)
Quantified Difference	Significant ECAR reduction in responders (p<0.05 to p<0.0001); no effect in PC3/DU145
Conditions	Seahorse XF assay; 13C-glucose metabolic flux LC-MS; 0–20 µM BKIDC-1553-N-Me

Why This Matters

Provides functional validation of the cell line-selective antiglycolytic mechanism, confirming that BKIDC-1553 specifically targets glycolysis in susceptible prostate cancer cells while sparing resistant lines—a critical differentiation from non-selective glycolysis inhibitors.

• [1] Uo T, Ojo KK, Sprenger CCT, et al. Preprint: A Compound that Inhibits Glycolysis in Prostate Cancer Controls Growth of Advanced Prostate Cancer. bioRxiv. 2024 Feb 13:2023.07.01.547355, Figure 3. View Source
• [2] SciSpace Summary: Effect of BKIDCs on glycolysis in PCa cells. View Source
• [3] Uo T, Ojo KK, Sprenger CCT, et al. Glucose phosphorylation is the primary target for BKIDC as an antiglycolytic agent. Figure 4. PMC11219269. View Source

Glucose Phosphorylation Blockade Distinct from Glucose Uptake Inhibition

Radiometric assays using two distinct radiolabeled glucose analogs revealed that BKIDC-1553-N-Me at 20 µM inhibited 2-deoxy-D-glucose (2-DG) accumulation in LNCaP cells (p<0.0001), indicating blockade of the hexokinase-mediated phosphorylation step [1]. In contrast, uptake of 3-O-methylglucose, which is not phosphorylated by hexokinase, was unaffected by BKIDC-1553-N-Me in LNCaP cells, confirming that the compound specifically targets the phosphorylation step rather than GLUT1-mediated glucose transport [2]. No effect was observed in DU145 non-responder cells for either analog [3].

Evidence Dimension	Glucose phosphorylation versus glucose uptake
Target Compound Data	2-DG accumulation inhibited (p<0.0001) in LNCaP; 3-OMG uptake unaffected
Comparator Or Baseline	DU145 non-responder cells (no effect on either analog)
Quantified Difference	Statistically significant blockade of phosphorylation with no effect on uptake (two-tailed t-test, p<0.0001)
Conditions	Radiometric assay with 2-[1,2-3H(N)]-deoxy-D-glucose and 3-O-[methyl-3H]-D-glucose; 20 µM BKIDC-1553-N-Me

Why This Matters

Pinpoints the precise biochemical step of BKIDC-1553 action as HK2-mediated glucose phosphorylation, distinguishing it from glucose uptake inhibitors (e.g., GLUT1 inhibitors) and enabling more precise mechanistic studies and combination therapy design.

• [1] Uo T, Ojo KK, Sprenger CCT, et al. Glucose phosphorylation is the primary target for BKIDC as an antiglycolytic agent. Figure 4, panels C-D. PMC11219269. View Source
• [2] Uo T, Ojo KK, Sprenger CCT, et al. Preprint: A Compound that Inhibits Glycolysis in Prostate Cancer Controls Growth of Advanced Prostate Cancer. bioRxiv. 2024 Feb 13:2023.07.01.547355. View Source
• [3] SciSpace Summary: Glucose uptake and phosphorylation assays for BKIDC-1553. View Source

BKIDC-1553: Preclinical Applications

Prostate Cancer PDX Models

BKIDC-1553 is optimally deployed as a positive control or test article in preclinical efficacy studies of CRPC, particularly where glycolytic dependency has been established. The compound's demonstrated equivalence to enzalutamide in tumor growth inhibition in a human PDX model [1] supports its use as a benchmark for novel antiglycolytic agents or as a combination partner with AR-targeted therapies. Researchers should utilize sensitive prostate cancer cell lines (LNCaP, LNCaP95, C4-2, C4-2B, LAPC4, VCaP, MSKCC-EF1) for in vitro validation, while employing PC3 or DU145 as negative control lines to confirm target engagement specificity.

HK2-Dependent Glycolysis in CRPC

BKIDC-1553 serves as a validated chemical probe for interrogating glycolytic flux specifically at the hexokinase 2-mediated phosphorylation step [1]. The compound's selective blockade of 2-DG accumulation without affecting 3-OMG uptake provides a clean experimental tool for distinguishing between glucose transport inhibition and phosphorylation inhibition in metabolic studies. This application is particularly valuable for researchers employing Seahorse extracellular flux analysis, 13C-glucose metabolic flux LC-MS, or radiometric glucose analog uptake assays to characterize metabolic vulnerabilities in prostate cancer models.

PK/PD Bridging Studies

The prostate-selective antiglycolytic profile of BKIDC-1553 (active in multiple prostate cancer lines; inactive in HepG2, U2OS, WIL2-NS, HFF, PC3, DU145) [1] makes it uniquely suitable for studies investigating tissue-specific metabolic dependencies. Researchers seeking to differentiate between prostate-selective and pan-cancer glycolytic inhibition should prioritize BKIDC-1553 over non-selective agents such as 2-DG or 3-bromopyruvate. The compound's inactivity in PC3 and DU145 provides built-in negative controls for confirming HK2-dependent vulnerability.

Combination with AR Inhibitors

BKIDC-1553's predicted 17-hour human half-life [1], derived from multi-species allometric scaling (mouse, rat, dog, calf, sheep, monkey), supports its use in preclinical studies requiring sustained target engagement with oral once-daily dosing. This pharmacokinetic advantage distinguishes BKIDC-1553 from rapidly cleared glycolysis inhibitors and enables chronic dosing studies in xenograft models with minimal handling stress. The compound has demonstrated favorable safety margins and predictable pharmacology across species, making it suitable for IND-enabling toxicology programs [2].

Application

Selection Property

Validation Focus

Prostate cancer PDX model studies

Model-response comparison context

Enzalutamide comparator endpoint review

HK2-dependent glycolysis pathway studies

Target engagement assay context

Cell-line panel differential response

PK/PD exposure model studies

Oral bioavailability profile review

ADME/TK profiling and exposure interpretation

Combination pathway intervention studies

Non-overlapping target mechanism review

Combination regimen feasibility assessment

• [1] Uo T, Ojo KK, Sprenger CCT, et al. A Compound that Inhibits Glycolysis in Prostate Cancer Controls Growth of Advanced Prostate Cancer. Molecular Cancer Therapeutics. 2024; 23(3): 327-342. View Source
• [2] NIH SEED Portfolio: Novel Prostate Cancer Drug BKI1553 (SGI1553). View Source